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Abstract
Diisopropyl bicarbamate, also known as diisopropyl hydrazodicarboxylate, is a chemical

reagent with significant applications in synthetic organic chemistry. While not as commonly

utilized as some of its derivatives, its role as a precursor, particularly in the synthesis of

diisopropyl azodicarboxylate (DIAD), and its potential as a protecting group for amines,

underscore its importance in the development of complex molecules, including

pharmaceuticals. This guide provides an in-depth overview of the discovery, history, synthesis,

and physicochemical properties of diisopropyl bicarbamate. Detailed experimental protocols

for its synthesis are presented, along with a summary of its applications.

Introduction and Historical Context
The history of diisopropyl bicarbamate is intrinsically linked to the development of

hydrazodicarboxylates and their oxidized counterparts, the azodicarboxylates. While a

definitive singular "discovery" of diisopropyl bicarbamate is not prominently documented in

early chemical literature, its synthesis is a logical extension of the broader exploration of

carbamate chemistry. The primary impetus for its study appears to be its role as a stable

intermediate in the synthesis of diisopropyl azodicarboxylate (DIAD), a widely used reagent in

the Mitsunobu reaction. The development of DIAD as a safer alternative to the more shock-

sensitive diethyl azodicarboxylate (DEAD) likely spurred further investigation into its synthesis

and, consequently, the properties of its precursor, diisopropyl bicarbamate. Its identification
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as a related compound in the synthesis of the pharmaceutical agent Orlistat also highlights its

relevance in drug development processes, potentially as an intermediate or byproduct.[1]

Physicochemical Properties
A comprehensive summary of the key physicochemical properties of diisopropyl bicarbamate
is provided in Table 1. This data is essential for its handling, characterization, and application in

a laboratory setting.

Property Value Reference(s)

IUPAC Name
propan-2-yl N-(propan-2-

yloxycarbonylamino)carbamate
[2]

Synonyms

Diisopropyl

hydrazodicarboxylate, 1,2-

Hydrazinedicarboxylic acid,

1,2-bis(1-methylethyl) ester

[2]

CAS Number 19740-72-8 [2]

Molecular Formula C8H16N2O4 [2]

Molecular Weight 204.22 g/mol [2]

Appearance White to off-white solid [1]

Melting Point 270 °C [3]

Boiling Point 271.5 °C at 760 mmHg [3]

Density 1.098 g/cm³ [3]

Solubility Insoluble in water [4]

InChIKey
FBZULTVJWVCJQV-

UHFFFAOYSA-N
[2]

SMILES
CC(C)OC(=O)NNC(=O)OC(C)

C
[2]
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The most common and established method for the synthesis of diisopropyl bicarbamate is

the condensation reaction between hydrazine and isopropyl chloroformate.[5] This reaction is

typically carried out at low temperatures to control its exothermicity and minimize the formation

of byproducts.

Experimental Protocol: Synthesis from Hydrazine and
Isopropyl Chloroformate
This protocol is based on established laboratory procedures for the synthesis of

hydrazodicarboxylates.

Materials:

Hydrazine hydrate

Isopropyl chloroformate

Diethyl ether (anhydrous)

Sodium bicarbonate (saturated aqueous solution)

Anhydrous sodium sulfate

Ice bath

Round-bottom flask

Addition funnel

Magnetic stirrer

Procedure:

In a three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel,

and a thermometer, a solution of hydrazine hydrate (1.0 eq) in diethyl ether is prepared.

The flask is cooled to below 0 °C using an ice-salt bath.
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Isopropyl chloroformate (2.2 eq), dissolved in diethyl ether, is added dropwise from the

addition funnel to the cooled hydrazine solution over a period of 1-2 hours, ensuring the

temperature is maintained below 0 °C.

After the addition is complete, the reaction mixture is stirred for an additional 2 hours at 0 °C.

[5]

The reaction mixture is then allowed to warm to room temperature and washed sequentially

with water and a saturated aqueous solution of sodium bicarbonate to neutralize any

hydrochloric acid formed during the reaction.

The organic layer is separated, dried over anhydrous sodium sulfate, and filtered.

The solvent is removed under reduced pressure to yield crude diisopropyl bicarbamate.

The crude product can be purified by recrystallization from a suitable solvent system, such

as ethanol-water, to afford the pure product as a white solid.

Applications in Organic Synthesis
Precursor to Diisopropyl Azodicarboxylate (DIAD)
The primary application of diisopropyl bicarbamate is as a direct precursor to diisopropyl

azodicarboxylate (DIAD), a key reagent in the Mitsunobu reaction.[4] The synthesis involves

the oxidation of the N-N single bond in diisopropyl bicarbamate to a double bond.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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